Cas no 81840-52-0 (1,3,5-Triazine-2-carboxylic acid, ethyl ester)

• Product Name: 1,3,5-Triazine-2-carboxylic acid, ethyl ester
• CAS No: 81840-52-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 1016964
• Update Time: 2023-08-03

1,3,5-Triazine-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2-carboxylicacid,ethylester(9CI)
• ethyl 1,3,5-triazine-2-carboxylate
• 1,3,5-TRIAZINE-2-CARBOXYLIC ACID, ETHYL ESTER
• 1,3,5-TRIAZINE-2-CARBOXYLIC ACID ETHYL ESTER
• ethoxycarbonyl-sym-triazine
• AB66563
• 1,3,5-Triazine-2-carboxylic acid, ethyl ester

• Inchi： 1S/C6H7N3O2/c1-2-11-6(10)5-8-3-7-4-9-5/h3-4H,2H2,1H3
• InChI Key： MYSAUBXZHRJRML-UHFFFAOYSA-N
• SMILES： O(C(C1N=CN=CN=1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: -0.5
• Topological Polar Surface Area: 65